1,2-Ethanediamine, N-[(4-ethenylphenyl)methyl]-N'-[3-(trimethoxysilyl)propyl]-, monohydrochloride

• IUPAC Name: N'-[(4-ethenylphenyl)methyl]-N-(3-trimethoxysilylpropyl)ethane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C17H30N2O3Si.ClH/c1-5-16-7-9-17(10-8-16)15-19-13-12-18-11-6-14-23(20-2,21-3)22-4;/h5,7-10,18-19H,1,6,11-15H2,2-4H3;1H
• InChI Key: JWIKADZFCMEWBV-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCNCCNCC1=CC=C(C=C1)C=C)(OC)OC.Cl
• Molecular Formula: C17H31ClN2O3Si
• DSSTOX Substance ID: DTXSID5067764
• Molecular Weight: 375.0 g/mol
• CAS RN: 33401-49-9

Description

1,2-Ethanediamine, N-[(4-ethenylphenyl)methyl]-N'-[3-(trimethoxysilyl)propyl]-, monohydrochloride is a useful research compound. Its molecular formula is C17H31ClN2O3Si and its molecular weight is 375 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis : A stable dication derived from symmetrical ortho-aminophenyl diamine and 2-pyridinecarboxaldehyde was synthesized using 1,2-ethanediamine, highlighting its role in the synthesis of novel compounds. X-ray structural analysis demonstrated the formation of the dication (Keypour, H. et al., 2009).

• Copper(II) Complexes Formation : Research on diaminodiamido ligands like 1,2-ethanediamine revealed their potential in forming copper(II) complexes. These complexes are used in chiral resolution of amino acids, providing insights into the mechanism of enantiomeric separation (Dallavalle, F. et al., 2000).

• Phosphino(silyl)carbenes Synthesis : Studies on phosphino(trimethylsilyl)carbenes, which include derivatives of 1,2-ethanediamine, have shown their significance in cyclopropanation reactions. These reactions are crucial for synthesizing cyclopropanes with high enantioselectivity (Krysiak, J. et al., 2004).

• Cardiotropic Activity of Alkoxyphenyltriazaalkanes : In the field of pharmacology, 1,2-ethanediamine derivatives have been studied for their cardiotropic activities. The structure-activity relationship of these compounds provides valuable insights for drug development (Mokrov, G. K. et al., 2020).

• Cobalt(III) Complexes Study : The preparation and analysis of cobalt(III) complexes involving 1,2-ethanediamine have contributed to understanding the properties of such complexes, including their absorption and CD spectra (Hata, K. et al., 1981).

Mechanism of Action

Target of Action

Organosilicon compounds like this are often used in surface modification processes, suggesting that their targets could be various types of surfaces, including biological ones .

Mode of Action

This compound is an amine-functional methoxysilane . It can react with various substrates, potentially altering their properties. For instance, it has been used as an organic ligand for the surface modification of silica gel to uptake heavy metal ions .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and the context in which it is used. In the case of surface modification, the result could be an altered surface with new properties .

Action Environment

Environmental factors such as pH, temperature, and the presence of other chemicals could influence the compound’s action, efficacy, and stability. For instance, it is known to react slowly with moisture/water .